Cas no 477556-23-3 (methyl 3-4-(pentyloxy)benzamido-1-benzothiophene-2-carboxylate)

• Product Name: methyl 3-4-(pentyloxy)benzamido-1-benzothiophene-2-carboxylate
• CAS No: 477556-23-3
• MF: C₂₂H₂₃NO₄S
• MW: 397.487324953079
• CID: 5901084
• PubChem ID: 5143318
• Update Time: 2025-05-22

methyl 3-4-(pentyloxy)benzamido-1-benzothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(4-(pentyloxy)benzamido)benzo[b]thiophene-2-carboxylate
• Benzo[b]thiophene-2-carboxylic acid, 3-[[4-(pentyloxy)benzoyl]amino]-, methyl ester
• methyl 3-4-(pentyloxy)benzamido-1-benzothiophene-2-carboxylate
• F0882-0548
• 477556-23-3
• AKOS024601519
• methyl 3-[4-(pentyloxy)benzamido]-1-benzothiophene-2-carboxylate
• methyl 3-[(4-pentoxybenzoyl)amino]-1-benzothiophene-2-carboxylate

• Inchi： 1S/C22H23NO4S/c1-3-4-7-14-27-16-12-10-15(11-13-16)21(24)23-19-17-8-5-6-9-18(17)28-20(19)22(25)26-2/h5-6,8-13H,3-4,7,14H2,1-2H3,(H,23,24)
• InChI Key： VWXSPEDETDTXIG-UHFFFAOYSA-N
• SMILES： C12=CC=CC=C1C(NC(=O)C1=CC=C(OCCCCC)C=C1)=C(C(OC)=O)S2

Computed Properties

• Exact Mass: 397.13477939g/mol
• Monoisotopic Mass: 397.13477939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 92.9Ų

Experimental Properties

• Density: 1.242±0.06 g/cm3(Predicted)
• Boiling Point: 504.1±45.0 °C(Predicted)
• pka: 12.44±0.43(Predicted)

Additional information on methyl 3-4-(pentyloxy)benzamido-1-benzothiophene-2-carboxylate

Comprehensive Overview of Methyl 3-(4-(Pentyloxy)benzamido)-1-benzothiophene-2-carboxylate (CAS No. 477556-23-3)

Methyl 3-(4-(pentyloxy)benzamido)-1-benzothiophene-2-carboxylate, with the CAS number 477556-23-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound belongs to the class of benzothiophene derivatives, which are known for their diverse biological activities and applications in drug discovery. The unique structural features of this molecule, including the pentyloxybenzamido and benzothiophene carboxylate moieties, make it a promising candidate for further exploration in medicinal chemistry.

In recent years, the scientific community has shown increasing interest in benzothiophene-based compounds due to their potential therapeutic properties. Researchers are particularly focused on their role in modulating enzyme activity and receptor interactions. The methyl ester group in this compound enhances its solubility and bioavailability, which are critical factors in drug development. Additionally, the pentyloxy chain contributes to the lipophilicity of the molecule, influencing its pharmacokinetic profile.

The synthesis of methyl 3-(4-(pentyloxy)benzamido)-1-benzothiophene-2-carboxylate involves multi-step organic reactions, including amide bond formation and esterification. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to characterize its purity and structural integrity. These methods ensure that the compound meets the stringent quality standards required for research and development purposes.

One of the most frequently searched questions related to this compound is: "What are the potential applications of benzothiophene derivatives in medicine?" Studies suggest that these derivatives exhibit a wide range of biological activities, including anti-inflammatory, anticancer, and antimicrobial effects. The 477556-23-3 compound, in particular, is being investigated for its ability to interact with specific cellular targets, making it a valuable tool for understanding disease mechanisms.

Another hot topic in the field is the optimization of drug-like properties in small molecules. The methyl 3-(4-(pentyloxy)benzamido)-1-benzothiophene-2-carboxylate serves as an excellent example of how subtle modifications in molecular structure can lead to significant improvements in efficacy and safety. Researchers are also exploring its potential as a building block for more complex molecules, leveraging its modular design for combinatorial chemistry approaches.

From an industrial perspective, the demand for high-purity benzothiophene carboxylates is on the rise, driven by their utility in material science applications. These compounds are used in the development of organic semiconductors, photovoltaic materials, and fluorescent probes. The CAS 477556-23-3 compound, with its balanced electronic properties, is a subject of ongoing research in these cutting-edge technologies.

In conclusion, methyl 3-(4-(pentyloxy)benzamido)-1-benzothiophene-2-carboxylate represents a versatile and highly studied compound in both pharmaceutical and materials science domains. Its unique structural attributes and broad applicability make it a focal point for future innovations. As research continues to uncover new insights, this compound is poised to play a pivotal role in advancing scientific knowledge and technological progress.